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Compound of Interest

Compound Name: 1-Hexanol-d5

Cat. No.: B12397713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics and

stability of 1-Hexanol-d5 (deuterium-labeled 1-Hexanol). This document is intended to serve as

a valuable resource for researchers, scientists, and professionals in drug development who

utilize deuterated compounds in their work.

Core Physical and Chemical Properties
1-Hexanol-d5 is a stable, isotopically-labeled form of 1-Hexanol where five hydrogen atoms

have been replaced with deuterium.[1][2] This substitution is of significant interest in various

research applications, including metabolic tracing, pharmacokinetic studies, and as an internal

standard in analytical chemistry.[1] While specific physical property data for the d5 variant is not

widely published, the characteristics of the non-deuterated form, 1-Hexanol, provide a reliable

and very close approximation due to the subtle effects of deuteration on these bulk properties.

Table 1: Physical and Chemical Properties of 1-Hexanol-d5 and 1-Hexanol
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Property 1-Hexanol-d5 1-Hexanol (for reference)

Molecular Formula C₆H₉D₅O[1] C₆H₁₄O[3][4]

Molecular Weight 107.21 g/mol [1] 102.17 g/mol [3][5]

CAS Number 64118-18-9[1] 111-27-3[3][4]

Appearance Colorless liquid[1] Colorless liquid[3][4]

Boiling Point No specific data available 156-157 °C[6][7][8]

Melting Point No specific data available -52 °C to -45 °C[3][4][6][7][8]

Density No specific data available
~0.814 - 0.820 g/mL at 20-25

°C[3][4][6][7][8]

Solubility in Water No specific data available
Slightly soluble (~5.9 g/L at 20

°C)[3][4][9]

Solubility in Organic Solvents No specific data available

Miscible with ethanol, ether,

and other organic solvents[3]

[4][9]

Stability and Storage
Proper handling and storage are paramount to maintaining the isotopic and chemical purity of

1-Hexanol-d5.

Stability: 1-Hexanol-d5 is a stable compound under recommended storage conditions.[6] It is

important to avoid conditions that could lead to degradation or isotopic exchange.

Storage Recommendations:

Temperature: Store in a cool, dry, and well-ventilated area.[4]

Inert Atmosphere: For long-term storage and to prevent contamination with atmospheric

moisture, which can lead to hydrogen-deuterium (H-D) exchange, storing under an inert

atmosphere (e.g., argon or nitrogen) is recommended.[10]
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Containers: Keep containers tightly sealed to prevent the ingress of moisture and other

contaminants.[4]

Incompatibilities: To ensure the stability of 1-Hexanol-d5, avoid contact with:

Strong oxidizing agents[6][8]

Strong acids[8]

The logical relationship between the intrinsic properties of 1-Hexanol-d5 and the necessary

handling and storage protocols is visualized in the diagram below.

Caption: Logical workflow of 1-Hexanol-d5 properties and handling.

Experimental Protocols
The use of deuterated compounds often involves specialized analytical techniques. Below are

general experimental protocols for the handling and analysis of deuterated alcohols like 1-
Hexanol-d5.

General Handling and Sample Preparation for Analysis
To maintain isotopic purity and prevent H-D exchange, the following general procedures should

be followed when preparing samples of 1-Hexanol-d5 for analysis.[10]

Materials:

1-Hexanol-d5

Dry, deuterated solvent (e.g., CDCl₃, DMSO-d₆)

Dry glassware (e.g., vials, pipettes)

Inert gas (Argon or Nitrogen)

Syringes and needles

Procedure:
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Dry all glassware in an oven and cool under a stream of inert gas or in a desiccator.

Conduct all manipulations under a gentle stream of inert gas or within a glove box to

minimize exposure to atmospheric moisture.

Accurately weigh the required amount of 1-Hexanol-d5 into a dry vial.

Using a dry syringe, add the appropriate volume of the chosen deuterated solvent.

Cap the vial and gently swirl to ensure complete dissolution.

The sample is now ready for analysis by techniques such as NMR or GC-MS.

The following diagram illustrates a typical workflow for preparing a deuterated sample for

analysis.

Start: Dry Glassware
Weigh 1-Hexanol-d5

under Inert Atmosphere
Add Dry Deuterated
Solvent with Syringe

Cap and Dissolve
Sample ready for

NMR / GC-MS Analysis

Click to download full resolution via product page

Caption: Experimental workflow for deuterated sample preparation.

Analysis by Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is a powerful tool for confirming the identity and isotopic purity of 1-
Hexanol-d5.

¹H NMR: In a ¹H NMR spectrum, the signals corresponding to the positions where deuterium

has been substituted will be absent or significantly diminished.[11] The remaining proton

signals can be used to confirm the structure of the molecule. The hydroxyl (-OH) proton

typically appears as a broad singlet and its signal can be eliminated by a "D₂O shake,"

where a small amount of deuterium oxide is added to the NMR tube, causing the -OH proton

to exchange with deuterium.[12][13]
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²H NMR (Deuterium NMR): A ²H NMR spectrum will show signals at the chemical shifts

corresponding to the deuterated positions, providing direct evidence of successful labeling.

[14]

¹³C NMR: The ¹³C spectrum will show signals for all six carbon atoms. The carbon attached

to the hydroxyl group is typically found in the 50-80 ppm range.[11]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a highly sensitive technique for determining the molecular weight and purity of

volatile compounds like 1-Hexanol-d5.

Gas Chromatography (GC): The deuterated compound may have a slightly shorter retention

time than its non-deuterated counterpart.[15] This allows for the chromatographic separation

of the labeled and unlabeled species.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the mass of 1-Hexanol-d5 (107.21 m/z). This is a definitive way to confirm the

incorporation of five deuterium atoms compared to the molecular ion of 1-Hexanol (102.17

m/z). The fragmentation pattern can also provide structural information. It is important to be

aware that in the ion source, some deuterated compounds can lose deuterium, which may

lead to fragment ions that overlap with those of the non-deuterated standard.[16][17]

This guide provides essential information for the safe and effective use of 1-Hexanol-d5 in a

research setting. By understanding its physical properties, stability, and appropriate handling

and analytical procedures, researchers can ensure the integrity of their experiments and the

quality of their data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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